Cas no 105628-45-3 (5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo-)

• Product Name: 5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo-
• CAS No: 105628-45-3
• MF: C₁₂H₁₅N₅O₃S
• MW: 309.344200372696
• CID: 178091
• PubChem ID: 3064777
• Update Time: 2025-04-19

5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide,N-[2-[(aminoiminomethyl)amino]ethyl]-1,2-dihydro-1-oxo-
• 2-[2-[(1-oxo-2H-isoquinolin-5-yl)sulfonylamino]ethyl]guanidine
• 105628-45-3
• N-(2-Guanidinoethyl)-1-hydroxy-5-isoquinolinesulfonamide
• SCHEMBL2905720
• 1,2-Dihydro-N-(2-((aminoiminomethyl)amino)ethyl)-1-oxo-5-isoquinolinesulfonamide
• 5-Isoquinolinesulfonamide, 1,2-dihydro-N-(2-((aminoiminomethyl)amino)ethyl)-1-oxo-
• DTXSID40147221

• Inchi： 1S/C12H15N5O3S/c13-12(14)16-6-7-17-21(19,20)10-3-1-2-9-8(10)4-5-15-11(9)18/h1-5,17H,6-7H2,(H,15,18)(H4,13,14,16)
• InChI Key： MWORFUXVBBINOC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(NC=CC1=2)=O)(NCC/N=C(\N)/N)(=O)=O

Computed Properties

• Exact Mass: 309.08956
• Monoisotopic Mass: 309.08956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148
• XLogP3: -1.2

Experimental Properties

• Density: 1.59
• Boiling Point: 644.2°Cat760mmHg
• Flash Point: 343.4°C
• Refractive Index: 1.716
• PSA: 149.57000
• LogP: 2.36440